2,4-dichloro-N-[({4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}amino)carbonothioyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C17H12Cl2N4O3S3/c18-10-1-6-13(14(19)9-10)15(24)22-16(27)21-11-2-4-12(5-3-11)29(25,26)23-17-20-7-8-28-17/h1-9H,(H,20,23)(H2,21,22,24,27)
• InChI Key: LSUGZZYMAFRPIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=S)NC(=O)C2=C(C=C(C=C2)Cl)Cl)S(=O)(=O)NC3=NC=CS3
• Molecular Formula: C17H12Cl2N4O3S3
• Molecular Weight: 487.4 g/mol

Description

The compound under discussion belongs to a class of chemicals that have been explored for their diverse biological activities and chemical properties. These molecules often contain benzamide, thiazole, and sulfonyl functional groups, which are indicative of potential pharmacological activities and complex chemical behaviors.

Synthesis Analysis

The synthesis of related compounds involves various strategies, including the cyclization of thiourea derivatives and reactions with acetophenone in the presence of bromine, showcasing the complexity and versatility in synthesizing benzamide and thiazole derivatives (Saeed & Wong, 2012).

Molecular Structure Analysis

The structure of these compounds is confirmed through a combination of spectroscopic techniques, including IR, 1H-NMR, 13C-NMR, and X-ray crystallography, highlighting the importance of these analytical methods in understanding the molecular architecture of such complex molecules (Saeed & Wong, 2012).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, demonstrating a range of chemical behaviors. For example, the synthesis of bioactive molecules includes reactions with Ethylchloroformate and substituted 2-aminobenzothiazoles, leading to compounds with antimicrobial and anti-inflammatory properties (Patel et al., 2009).

Physical Properties Analysis

The physical properties of these compounds, such as solubility and crystallinity, can be inferred from their synthesis and structural analysis. The careful design of synthesis conditions and the use of crystallization techniques are crucial for obtaining pure compounds suitable for further analysis.

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are influenced by the functional groups present in the compound. For example, the presence of a sulfonyl group can significantly impact the compound's acidity and its interactions with biological targets, as seen in related research on sulfonylamino benzamides and their pharmacological activities (Kauppi et al., 2007).